Cas no 1804154-46-8 (2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid)

• Product Name: 2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid
• CAS No: 1804154-46-8
• MF: C₉H₇IN₂O₃
• MW: 318.067954301834
• CID: 4824927
• Update Time: 2025-05-23

2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

• Inchi： 1S/C9H7IN2O3/c10-5-2-1-4(8(13)9(14)15)6-7(5)12-3-11-6/h1-3,8,13H,(H,11,12)(H,14,15)
• InChI Key： IBEDPSHVHVGODY-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C(=O)O)O)C2=C1NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 1
• Topological Polar Surface Area: 86.2

Additional information on 2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

Introduction to 2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid (CAS No. 1804154-46-8)

2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804154-46-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]imidazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of an iodo substituent at the 4-position and a hydroxyacetic acid moiety at the 2-position endows this molecule with unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The benzo[d]imidazole core is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. The benzene ring fused with an imidazole ring creates a rigid framework that can be modulated through functionalization at different positions. In 2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid, the iodo group at the 4-position serves as a handle for further chemical modifications, such as cross-coupling reactions, which are widely used in constructing complex molecular architectures. The hydroxyacetic acid moiety, on the other hand, introduces polarity and potential hydrogen bonding capabilities, which can enhance binding affinity to biological targets.

Recent advancements in pharmaceutical research have highlighted the importance of benzo[d]imidazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds containing this scaffold exhibit inhibitory activity against enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. The iodo substituent in 2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid is particularly noteworthy, as it allows for facile introduction of diverse pharmacophores through palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions enable the construction of biaryl structures or nitrogen-containing heterocycles, which are often critical for achieving high binding affinity and selectivity.

The hydroxyacetic acid group in this compound can also be exploited for further derivatization. For instance, it can be converted into esters or amides, which are common functional groups in drug molecules due to their ability to improve solubility and metabolic stability. Additionally, the acidic nature of the hydroxyacetic acid moiety allows for salt formation, which can enhance oral bioavailability and formulation flexibility. These features make 2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

In the context of current research trends, there is growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many disease pathways. Benzo[d]imidazole derivatives have shown promise in this area due to their ability to disrupt PPIs through binding to specific residues within the interacting proteins. The structural rigidity provided by the benzo[d]imidazole core allows for precise alignment with target residues, while functional groups such as halogens can enhance interactions through halogen bonding or π-stacking effects. The iodo group in 2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid could serve as a recognition element for such interactions, enabling the development of highly selective PPI inhibitors.

Another emerging area of interest is the use of benzo[d]imidazole derivatives as modulators of epigenetic enzymes. Epigenetic dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. Small molecules that can inhibit or activate epigenetic enzymes such as histone deacetylases (HDACs) or bromodomain and extra-terminal (BET) proteins have shown significant therapeutic potential. The benzo[d]imidazole scaffold has been reported to interact with these enzymes through specific binding pockets, making it an attractive platform for drug design. The unique combination of functional groups in 2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid could be leveraged to fine-tune interactions with epigenetic targets, potentially leading to the discovery of novel epigenetic modulators.

The synthesis of 2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 7-amino benzo[d]imidazole and iodoacetoic acid or its derivatives, the compound can be synthesized through nucleophilic substitution reactions followed by cyclization and functional group manipulations. Palladium-catalyzed cross-coupling reactions are particularly useful for introducing the iodo group at the 4-position of the benzo[d]imidazole ring. These reactions typically employ palladium(II) acetate or tetrakis(triphenylphosphine)palladium(0) as catalysts along with appropriate coupling partners such as aryl halides or boronic acids.

The hydroxyacetic acid moiety can be incorporated during later stages of synthesis or post-synthetically via esterification or amidation reactions. For example, if synthesized from iodoacetoic acid derivatives, direct condensation with 7-amino benzo[d]imidazole under acidic conditions could yield the desired product. Alternatively, protecting group strategies may be employed to prevent unwanted side reactions during synthesis. Once synthesized, 2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid can be purified using standard techniques such as column chromatography or recrystallization to obtain high-purity material suitable for biological testing.

In conclusion,2-(4-Iodo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid (CAS No. 1804154-46-8) represents a promising intermediate in pharmaceutical research due to its versatile structural features and synthetic accessibility. The combination of a benzo[d]imidazole core with an iodo substituent and a hydroxyacetic acid moiety provides multiple opportunities for further chemical elaboration and biological evaluation. Its potential applications in drug discovery span across various therapeutic areas, including cancer therapy, inflammation modulation, and epigenetic regulation. As research continues to uncover new biological functions of benzo[d]imidazole derivatives,2-(4-Iodo-l H-ben zo [d ]im id az ol -7 -y l ) - 2 -hydro xy ac et ic ac id is likely to remain a valuable asset in medicinal chemistry efforts aimed at developing next-generation therapeutics.